N,N-dimethylmethanesulfonoimidamide hydrochloride

• IUPAC Name: N-methyl-N-(methylsulfonimidoyl)methanamine;hydrochloride
• InChI: InChI=1S/C3H10N2OS.ClH/c1-5(2)7(3,4)6;/h4H,1-3H3;1H
• InChI Key: ILJBEOTWBQEXGB-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=N)(=O)C.Cl
• Molecular Formula: C3H11ClN2OS
• Molecular Weight: 158.65 g/mol
• CAS RN: 1955519-56-8

Description

N,N-dimethylmethanesulfonoimidamide hydrochloride is a chemical compound with the molecular formula C3H11ClN2OS. It has a molecular weight of 158.65024. The compound is typically stored at room temperature.

Molecular Structure Analysis

The InChI code for N,N-dimethylmethanesulfonoimidamide hydrochloride is 1S/C3H10N2OS.ClH/c1-5(2)7(3,4)6;/h3H2,1-2H3,(H2,4,6);1H. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.

Scientific Research Applications

• Catalysis in Organic Synthesis N,N-dimethylmethanesulfonoimidamide hydrochloride is utilized as a catalyst in the synthesis of organic compounds. For example, in a study by Cunico et al. (2005), it facilitated the addition of N,N-dimethylcarbamoyl(trimethyl)silane to aldehyde-derived N-methylimidines, leading to the formation of N,N-dimethyl-α-(N-methylamino)amides after hydrolysis (Cunico, Pandey, Chen, & Motta, 2005).

• Synthesis of Pharmaceutical Compounds The compound is also used in the synthesis of pharmaceuticals. Chen (2016) described the synthesis of N-monoacylated sulfonimidamides, which are important in drug discovery. The process involved the use of acyl chlorides and was applicable to both aromatic and aliphatic acyl chlorides (Chen, 2016).

• Biomedical Applications N,N-dimethylmethanesulfonoimidamide hydrochloride plays a role in biomedical applications. For instance, Ren et al. (2013) explored its use in immobilizing heparin onto polysulfone membranes to improve their anti-coagulation properties, which is vital in hemodialysis (Ren et al., 2013).

• Enhancement in Biocatalysis The compound has been used to enhance biocatalytic processes. Costa et al. (2019) demonstrated its application in the immobilization of laccase on functionalized carbon nanotubes/polysulfone membranes, which showed improved thermal stability and reusability in the degradation of phenolic compounds in water (Costa et al., 2019).

• In Cell Proliferation and Apoptosis Studies N,N-dimethylmethanesulfonoimidamide hydrochloride is instrumental in cell biology research. Du et al. (2005) used it in constructing a zwitterionic interface for monitoring cell proliferation and apoptosis, highlighting its biocompatibility and usefulness in cytobiological applications (Du et al., 2005).

• As a Component in Drug Delivery Systems The compound's application extends to drug delivery systems. In a study by Shan et al. (2008), it was used in conjugation with peptides or proteins, facilitating the development of quantum dots for cell labeling, a technique significant in diagnostics and drug delivery (Shan et al., 2008).

Safety and Hazards

The compound has been classified with the GHS07 pictogram, indicating that it may cause certain health hazards. Specific hazard statements associated with the compound include H319, H335, H315, and H302. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.